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Introduction

The nuclear reaction °?Au(n,2n)°Au is of significant interest in various scientific and
technological fields, including nuclear physics research, reactor dosimetry, and medical isotope
production. This reaction involves the bombardment of a stable gold isotope, 1°’Au, with a
neutron (n), resulting in the emission of two neutrons and the formation of the radioactive
isotope 1°6Au. The cross section of this reaction, which represents the probability of the
reaction occurring, is a critical parameter for these applications. This document provides a
detailed overview of the 1°?Au(n,2n)°¢Au reaction cross section, a comprehensive
experimental protocol for its measurement using the neutron activation technique, and relevant
data presented in a clear and accessible format.

Data Presentation: *°*”Au(n,2n)'°°*Au Reaction Cross
Section

The following table summarizes experimentally measured cross-section values for the
197Au(n,2n)°®Au reaction at various incident neutron energies. This data has been compiled
from multiple experimental studies to provide a comprehensive overview for comparative
analysis.[1][2][3][4][5]
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Neutron Energy Total Cross Section )

(MeV) (mb) Uncertainty (mb) Reference
9.0 328 + 26 [5]

9.5 695 + 60 (5]

10.0 1052 +73 [5]

10.5 1404 +102 [5]

153 2134 +107 3]

17.1 2240 +110 [4]

20.9 2080 + 100 [4]

Note: "mb" stands for millibarns, a unit of area used for expressing nuclear cross sections.

Experimental Protocol: Measurement of the
197Au(n,2n)**°Au Reaction Cross Section via Neutron
Activation Analysis

The activation method is a widely used and reliable technique for measuring neutron-induced
reaction cross sections.[4][5] The protocol outlined below provides a step-by-step guide for
determining the 1°7Au(n,2n)°®Au reaction cross section.

Target and Monitor Foil Preparation

o Target Material: Obtain high-purity (99.99% or greater) gold (*°’Au) foils of a known thickness
and uniform area.

o Monitor Foil: Use a reference material with a well-characterized reaction cross section, such
as aluminum (2’Al), for neutron flux determination. The 2’Al(n,a)?*Na reaction is a common
standard.[4][5] Prepare aluminum foils of similar dimensions to the gold target foils.

o Encapsulation: Clean the foils with appropriate solvents (e.g., acetone, ethanol) to remove
any surface contaminants. Securely stack the gold target foil and the aluminum monitor foll
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together. For irradiation, this stack is typically placed in a cadmium shield to minimize the
influence of thermal neutrons, especially if the focus is on the fast neutron energy range.

Irradiation

o Neutron Source: Utilize a quasi-monoenergetic neutron source, such as a particle
accelerator, to irradiate the target assembly. The 3H(d,n)*He or 2H(d,n)3He reactions are
commonly used to produce neutrons in the MeV energy range.[4][5]

« [rradiation Procedure: Place the encapsulated target and monitor foil assembly at a known
distance and angle relative to the neutron source. Irradiate the assembly for a predetermined
duration. The irradiation time will depend on the neutron flux, the expected cross section,
and the half-life of the product nuclide (*°¢Au has a half-life of approximately 6.18 days).

Gamma-Ray Spectroscopy

e Cooling Period: After irradiation, allow the foils to "cool" for a specific period. This allows for
the decay of short-lived interfering radioisotopes.

o Detection System: Employ a high-purity germanium (HPGe) detector for gamma-ray
spectroscopy. HPGe detectors offer excellent energy resolution, which is crucial for
distinguishing the characteristic gamma rays of 1°°Au from other background radiation.[4]

o Data Acquisition: Separately measure the gamma-ray spectra of the irradiated gold and
aluminum foils. The counting time should be sufficient to obtain good statistical accuracy for
the peaks of interest. For 1°6Au, the prominent gamma-ray energies are 355.7 keV and 426.0
keV. For the 2*Na produced in the aluminum monitor foil, the 1368.6 keV gamma-ray is
typically used for analysis.

Data Analysis

o Peak Analysis: Analyze the acquired gamma-ray spectra to determine the net peak areas of
the characteristic gamma rays for 1°°Au and 2*Na.

 Activity Calculation: Calculate the decay-corrected activities of 1°6Au and 2*Na at the end of
the irradiation using the following formula: A= (N * A) / (1 - exp(-A * t_irr)) * exp(-A * t_cool) *
(1 - exp(-A * t_meas)) where:
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[e]

A'is the activity at the end of irradiation

o

N is the net peak area

[¢]

A is the decay constant of the product nuclide

[¢]

t_irr is the irradiation time

[e]

t_cool is the cooling time

o

t_meas is the measurement time

e Neutron Flux Determination: Determine the incident neutron flux (®) using the known cross
section of the monitor reaction (2’Al(n,a)?*Na) and the measured activity of 2*Na.

e Cross Section Calculation: Calculate the cross section (o) of the °7Au(n,2n)°¢Au reaction
using the following equation: c_Au = (A_Au* N_Al*o_Al) / (A_Al * N_Au) where:

[e]

o_Au is the cross section of the 1°7Au(n,2n)°¢Au reaction

o

A _Au is the activity of 1°6Au

[¢]

N_Al is the number of atoms in the aluminum foll

[¢]

o_Al is the known cross section of the 2’Al(n,a)2*Na reaction at the given neutron energy

[e]

A_Al is the activity of 2*Na

o

N_Au is the number of atoms in the gold foll
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Caption: Experimental workflow for measuring the *°7Au(n,2n)*°¢Au cross section.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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